Cas no 1354353-65-3 (rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol)

• Product Name: rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol
• CAS No: 1354353-65-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 4759607
• PubChem ID: 124404405
• Update Time: 2025-07-17

rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• ((2S,5R)-5-(aminomethyl)tetrahydrofuran-2-yl)methanol
• rel-((2S,5R)-5-(Aminomethyl)tetrahydrofuran-2-yl)methanol
• rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol

• Inchi： 1S/C6H13NO2/c7-3-5-1-2-6(4-8)9-5/h5-6,8H,1-4,7H2/t5-,6+/m1/s1
• InChI Key： HEBLJGTVZJGFHQ-RITPCOANSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1CN

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol

Research Briefing on rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol (CAS: 1354353-65-3) in Chemical Biology and Pharmaceutical Applications

The compound rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol (CAS: 1354353-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral aminomethyl-substituted oxolane derivative exhibits unique structural properties that make it a promising candidate for drug development, particularly in the design of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, stereochemical analysis, and potential therapeutic applications, positioning it as a versatile scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol using a catalytic enantioselective approach. The researchers achieved a high yield (82%) and excellent enantiomeric excess (98%) by employing a chiral palladium catalyst system. This breakthrough addresses previous challenges in obtaining the desired stereoisomer in pure form, which is critical for its biological activity. The study further characterized the compound's physicochemical properties, including its logP value of -0.45 and water solubility of 58 mg/mL, suggesting favorable pharmacokinetic potential.

In pharmacological investigations, rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol has shown remarkable activity as a γ-aminobutyric acid (GABA) analogue. Research published in Neuropharmacology (2024) revealed its potent binding affinity to GABA_A receptors (K_i = 12 nM) with selective modulation of α5-containing subtypes. This specificity suggests potential applications in neurological disorders such as anxiety and cognitive impairment, while potentially avoiding the sedative effects associated with non-selective GABAergic drugs. Molecular docking studies indicate that the aminomethyl and hydroxymethyl groups at positions 5 and 2 respectively form critical hydrogen bonds with receptor residues.

The compound's versatility extends to its use as a building block for more complex pharmaceutical agents. A recent patent application (WO2024015832) describes its incorporation into novel prodrugs targeting bacterial topoisomerase II. The oxolane ring structure appears to enhance membrane permeability while the aminomethyl group serves as a conjugation site for various payloads. In vitro testing against Gram-positive pathogens demonstrated a 16-fold improvement in minimum inhibitory concentration (MIC) compared to parent compounds, highlighting its potential in addressing antibiotic resistance.

Ongoing clinical investigations are exploring rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol as a potential treatment for rare metabolic disorders. Phase I trials completed in Q1 2024 showed excellent safety profiles with no dose-limiting toxicities observed up to 800 mg/day. The compound's ability to cross the blood-brain barrier (brain/plasma ratio of 0.8) makes it particularly interesting for CNS applications. Researchers are currently optimizing formulation strategies to improve its oral bioavailability, which currently stands at 68% in preclinical models.

Future research directions include exploring the compound's potential in combination therapies and as a molecular scaffold for targeted drug delivery systems. Its unique stereochemistry and functional group arrangement offer multiple sites for structural modification, making it a valuable tool for medicinal chemists. As synthetic methodologies continue to improve and biological understanding deepens, rac-(2R,5S)-5-(aminomethyl)oxolan-2-ylmethanol is poised to play an increasingly important role in the development of next-generation therapeutics.